Phosphatidylinositol 4,5-bisphosphate

• Molecular Formula: C45H85O19P3
• Molecular Weight: 1023.1 g/mol
• InChI: InChI=1S/C45H85O19P3/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-38(46)59-35-37(61-39(47)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2)36-60-67(57,58)64-43-40(48)41(49)44(62-65(51,52)53)45(42(43)50)63-66(54,55)56/h17-20,37,40-45,48-50H,3-16,21-36H2,1-2H3,(H,57,58)(H2,51,52,53)(H2,54,55,56)/b19-17-,20-18-/t37-,40-,41+,42+,43-,44-,45-/m1/s1
• InChIKey: IGQSAMXNWMLOOS-GGDMTQDZSA-N

Phosphatidylinositol 4,5-Bisphosphate (PIP2) Procurement Guide: Technical Specifications and Differentiation Data for Research Lipid Selection

Phosphatidylinositol 4,5-bisphosphate (PIP2; PI(4,5)P2) is an anionic signaling phospholipid comprising a diacylglycerol backbone linked to a myo-inositol head group phosphorylated at the D4 and D5 hydroxyl positions. It constitutes approximately 1% of total acidic lipid in the plasma membrane inner leaflet and serves dual functions as a substrate for phospholipase C (PLC)- and phosphoinositide 3-kinase (PI3K)-mediated signaling pathways and as an intact ligand required for the function of numerous ion channels and transporters [1]. PIP2's three phosphate groups confer a net charge near -4 at neutral pH, which facilitates electrostatic interactions with positively charged protein domains and enables nanoscale membrane clustering [2].

Research Workflow Ion channel gating, PLC/PI3K pathway, PKC activation

Species Identity PI(4,5)P2 with D4/D5 phosphorylation; anionic lipid

Membrane Context Inner leaflet localization; −4 net charge at neutral pH

• [1] Suh BC, Hille B. PIP2 is a necessary cofactor for ion channel function: how and why? Annu Rev Biophys. 2008;37:175-195. doi:10.1146/annurev.biophys.37.032807.125859 View Source
• [2] Chemistry:PIP2 domain. HandWiki. 2024. View Source

Why PI(4,5)P2 Cannot Be Substituted with PI(3,4)P2, PI(3,5)P2, or Other Phosphoinositide Analogs in Critical Research Applications

Despite sharing an identical molecular formula and similar net charge, phosphoinositide isomers exhibit profoundly divergent biological activities that preclude generic substitution. PI(4,5)P2 is uniquely positioned as the preferred substrate for Class I PI3K and the exclusive physiological substrate for PLC-mediated second messenger generation, while isomers such as PI(3,4)P2 and PI(3,5)P2 fail to activate essential ion channels including Kir2.1 [1]. Furthermore, even when binding affinities appear comparable in simplified in vitro systems, functional outcomes diverge dramatically due to orientational specificity at protein binding sites and differential solvation environments [2]. The specific positioning of phosphate groups at the D4 and D5 positions is non-negotiable for the majority of PIP2-dependent processes; substituting with any other phosphoinositide isomer will yield fundamentally different, and typically non-functional, experimental results.

PLC signaling

PI(4,5)P2 is the exclusive PLC substrate; PI(3,4)P2 cannot replace it.

Kir2.1 activation

Only PI(4,5)P2 activates Kir2.1; PI(3,4)P2 and PI(3,5)P2 fail to gate the channel.

Phosphate geometry

D4/D5 phosphate orientation is essential; binding alone does not confer function.

• [1] Rohács T, Lopes CM, Jin T, Ramdya PP, Molnár Z, Logothetis DE. Direct and specific activation of human inward rectifier K+ channels by membrane phosphatidylinositol 4,5-bisphosphate. J Biol Chem. 2010;285(47):37121-37132. doi:10.1074/jbc.M110.186692 View Source
• [2] Wang S, Vafabakhsh R, Borschel WF, Ha T, Nichols CG. Molecular mechanism of phosphoinositides' specificity for the inwardly rectifying potassium channel Kir2.2. Chem Sci. 2018;9(4):835-848. doi:10.1039/c7sc04034g View Source

Quantitative Differentiation Evidence for Phosphatidylinositol 4,5-Bisphosphate: Comparative Performance Data Against Structural Analogs

Kir2.1 Inward Rectifier Potassium Channel Activation: Functional Selectivity of PI(4,5)P2 vs. Other Phosphoinositide Isomers

PI(4,5)P2 is uniquely capable of activating human Kir2.1 inward rectifier potassium channels, while structural isomers including PI(3,4)P2, PI(3,5)P2, and PI(3,4,5)P3 exhibit minimal or no activation. This functional specificity cannot be predicted from binding energy calculations alone, as PI(3,4)P2 and PI(3,4,5)P3 bind with similar average energies yet fail to activate the channel [1]. The selectivity arises from orientational constraints at the channel binding site, which require the precise 4,5-phosphate geometry of PI(4,5)P2 for productive gating [2].

Kir2.1 Activation

Head-to-head

Full activation vs. minimal/no activation

Isomer specificity requires D4/D5 geometry

Binding energies similar; orientation critical

Evidence Dimension	Channel activation (functional outcome)
Target Compound Data	Full activation of Kir2.1 channels
Comparator Or Baseline	PI(3,4)P2, PI(3,5)P2, PI(3,4,5)P3, PI, PI(4)P, PI(5)P: minimal or no activation
Quantified Difference	Qualitative binary difference (active vs. inactive)
Conditions	Human Kir2.1 channels expressed in heterologous systems; inside-out patch clamp electrophysiology

Why This Matters

For researchers studying Kir channel physiology, cardiac excitability, or neuronal resting membrane potential, only authentic PI(4,5)P2 produces the native channel response; substitution with any other PIP isomer yields fundamentally non-physiological data.

• [1] Stansfeld PJ, Hopkinson R, Ashcroft FM, Sansom MS. Energetics and location of phosphoinositide binding in human Kir2.1 channels. J Biol Chem. 2013;288(23):16726-16737. doi:10.1074/jbc.M113.452540 View Source
• [2] Rohács T, Lopes CM, Jin T, Ramdya PP, Molnár Z, Logothetis DE. Direct and specific activation of human inward rectifier K+ channels by membrane phosphatidylinositol 4,5-bisphosphate. J Biol Chem. 2010;285(47):37121-37132. View Source

Phospholipase C (PLC) Substrate Activity: 20-30 Fold Higher Cleavage Rate for 4-Phosphorylated Substrates vs. Non-Phosphorylated Analogs

PI(4,5)P2 and PI(4)P (both containing the inositol 4-phosphate moiety) are cleaved by PI-PLC with approximately 20- to 30-fold higher activity than substrates lacking 4-phosphorylation, specifically PI(5)P and unphosphorylated PI [1]. Binding affinities among all four substrate types were comparable, indicating that the 4-phosphate group contributes binding energy almost entirely toward catalysis rather than initial substrate recognition. The 5-phosphate group, despite being present in PI(4,5)P2, is not essential for PLC catalysis.

PLC Substrate Activity

Head-to-head

20–30× higher cleavage (4-phosphorylated vs. non-phosphorylated)

4-phosphate essential for catalysis

PI(4)P also active; PI(5)P, PI inactive

Evidence Dimension	Enzymatic cleavage rate (relative activity)
Target Compound Data	PI(4,5)P2: high activity (20-30× baseline)
Comparator Or Baseline	PI and PI(5)P: baseline activity (1×); PI(4)P: high activity (20-30× baseline)
Quantified Difference	20- to 30-fold higher activity for 4-phosphorylated vs. 4-nonphosphorylated substrates
Conditions	Phosphorothiolate analog substrates; purified PI-PLC; short-chain dihexanoyl derivatives to eliminate micelle/surface dilution artifacts

Why This Matters

In PLC activity assays, substituting PI(4,5)P2 with non-4-phosphorylated analogs yields 20-30× lower signal, fundamentally compromising assay sensitivity and quantitative accuracy; PI(4)P may substitute for catalysis but cannot model the full PIP2 signaling cascade.

• [1] Liu Y, Mihai C, Kubiak RJ, Rebecchi M, Bruzik KS. Phosphorothiolate analogues of phosphatidylinositols as assay substrates for phospholipase C. Chembiochem. 2007;8(12):1430-1439. doi:10.1002/cbic.200700061 View Source

BK Channel Recovery Kinetics: Acyl Chain Length-Dependent Functional Persistence (diC16 Natural PIP2 vs. Short-Chain diC4/diC8 Analogs)

Recovery from BK channel activation is strongly dependent on PIP2 acyl chain length, with channels exposed to water-soluble short-chain analogs (diC4 and diC8) showing much faster recovery than those exposed to natural long-chain PIP2 (diC16) [1]. This kinetic difference arises from differential membrane residence time and lateral mobility; short-chain analogs rapidly partition out of the membrane, prematurely terminating channel activation.

BK Recovery Kinetics

Head-to-head

Slow (diC16) vs. fast (diC4/diC8); P

Acyl chain length controls membrane residence

Short-chain analogs unsuitable for sustained activation

PKC Activation

Head-to-head

Kapp 0.04 mol% (PIP2) vs. 2 mol% (DG); 50× difference

PIP2 activates PKC far more efficiently than DG

Mixed micelle system; PS/Ca²⁺ present

BteA Binding Affinity

Data to verify

Kd ≈ 450 nM (PIP2) vs. 1.2 µM (PS); ~2.7× higher affinity

PIP2 provides stronger LRT domain recruitment

Source review recommended; SPR liposome data

MARCKS Binding

Class-level

Equal affinity for PI(4,5)P2 and PI(3,4)P2 (~10 nM)

Functional sequestration unique to PIP2; salt-sensitive

Requires validation in cell context

Evidence Dimension	Channel activation recovery kinetics (decay constant)
Target Compound Data	PIP2 (diC16): slow recovery (sustained activation)
Comparator Or Baseline	diC4-PIP2 and diC8-PIP2: much faster recovery; P < 0.001 for diC4 vs. diC8 vs. PIP2 comparison
Quantified Difference	Statistically significant difference in decay constants (P < 0.001)
Conditions	BK channels (cbv1 subunit) in excised inside-out patches; NPo vs. time single exponential fitting

Why This Matters

Short-chain water-soluble PIP2 analogs (diC4, diC8) are unsuitable for experiments requiring sustained channel activation or physiological membrane residence; only natural long-chain PIP2 (diC16, or the physiological 18:0/20:4 species) recapitulates native recovery kinetics.

• [1] Vaithianathan T, Bukiya A, Liu J, Liu P, Asuncion-Chin M, Fan Z, Dopico A. Direct regulation of BK channels by phosphatidylinositol 4,5-bisphosphate as a novel signaling pathway. J Gen Physiol. 2008;132(1):13-28. doi:10.1085/jgp.200709913 View Source

PKC Activation Efficiency: 50-Fold Higher Apparent Potency of PIP2 vs. Diacylglycerol

Phosphatidylserine/calcium-dependent protein kinase C (PKC) from rat brain is activated 50 times more efficiently by PIP2 (Kapp = 0.04 mol% in Triton-lipid micelles) than by diacylglycerol (DG) (Kapp = 2 mol%) [1]. Both lipids appear to bind to the same site on PKC, but PIP2 confers narrower substrate specificity. This finding challenges the canonical view of DG as the primary PKC activator and suggests PIP2 may antecede DG in the activation cascade.

PKC Activation

Head-to-head

Kapp 0.04 mol% (PIP2) vs. 2 mol% (DG); 50× difference

PIP2 activates PKC far more efficiently than DG

Mixed micelle system; PS/Ca²⁺ present

Evidence Dimension	PKC activation apparent affinity (Kapp)
Target Compound Data	Kapp = 0.04 mol% in Triton-lipid micelles
Comparator Or Baseline	Diacylglycerol (DG): Kapp = 2 mol%
Quantified Difference	50-fold higher efficiency (lower Kapp) for PIP2
Conditions	Rat brain PKC; Triton X-100 mixed micelles; calcium and phosphatidylserine present

Why This Matters

In PKC activation studies, PIP2 is 50-fold more potent than DG; using DG as a surrogate activator does not replicate the efficiency or specificity profile of PIP2-mediated PKC regulation.

• [1] Chauhan A, Brockerhoff H, Wisniewski HM, Chauhan VP. Phosphatidylinositol-4,5-bisphosphate may antecede diacylglycerol as activator of protein kinase C. Biochem Biophys Res Commun. 1991;175(3):852-857. doi:10.1016/0006-291X(91)91645-S View Source

Lipid-Binding Protein Affinity: ~2.7-Fold Higher Kd of PIP2 vs. Phosphatidylserine for BteA Effector LRT Domain

Using surface plasmon resonance and protein-lipid overlay assays, the LRT domain of Bordetella effector protein BteA binds PIP2-containing liposomes with Kd ~450 nM, compared to Kd ~1.2 µM for phosphatidylserine (PS)-enriched liposomes . This ~2.7-fold higher affinity for PIP2 over PS demonstrates that PIP2 provides quantitatively stronger recruitment of this membrane-targeting domain, even though both anionic phospholipids contribute to plasma membrane localization.

BteA Binding Affinity

Data to verify

Kd ≈ 450 nM (PIP2) vs. 1.2 µM (PS); ~2.7× higher affinity

PIP2 provides stronger LRT domain recruitment

Source review recommended; SPR liposome data

Evidence Dimension	Binding affinity (dissociation constant, Kd)
Target Compound Data	Kd ≈ 450 nM
Comparator Or Baseline	Phosphatidylserine (PS): Kd ≈ 1.2 µM
Quantified Difference	~2.7-fold higher affinity (lower Kd) for PIP2
Conditions	Recombinant LRT domain of BteA; surface plasmon resonance; liposomes containing respective phospholipids

Why This Matters

For protein-lipid binding studies involving membrane targeting domains, PIP2 provides quantitatively stronger binding than the commonly used anionic lipid PS; substituting PS for PIP2 underestimates binding strength and may misrepresent membrane recruitment mechanisms.

MARCKS Effector Domain Binding: Equivalent Affinity but Electrostatic-Dependent Sequestration Unique to PIP2

The MARCKS effector domain peptide (MARCKS-(151-175)) binds PI(4,5)P2 and PI(3,4)P2 with equal affinity in direct binding assays, with 50% binding observed at ≈10 nM PIP2 in vesicles containing 0.01-1% PIP2 [1]. However, the functional consequence of this binding—electrostatic sequestration and lateral clustering of PIP2—is unique to the highly charged PI(4,5)P2 species due to its −4 net charge and clustering capacity. Increasing salt concentration from 100 to 500 mM decreases binding 100-fold, confirming electrostatic dominance [2].

MARCKS Binding

Class-level

Equal affinity for PI(4,5)P2 and PI(3,4)P2 (~10 nM)

Functional sequestration unique to PIP2; salt-sensitive

Requires validation in cell context

Evidence Dimension	Binding affinity and salt sensitivity
Target Compound Data	≈10 nM PIP2 yields 50% MARCKS-(151-175) binding; 100-fold binding decrease from 100 to 500 mM NaCl
Comparator Or Baseline	PI(3,4)P2: equal binding affinity in vitro
Quantified Difference	No difference in binding affinity; functional sequestration unique to PIP2 due to higher physiological abundance and clustering
Conditions	Vesicles containing 0.01-1% PIP2; centrifugation and fluorescence binding assays; NaCl titration

Why This Matters

In assays involving MARCKS-mediated PIP2 sequestration or PLC inhibition, PI(3,4)P2 may bind equivalently in vitro but fails to replicate the physiological PIP2 sequestration phenotype due to differential cellular abundance, localization, and clustering behavior.

• [1] Wang J, Arbuzova A, Hangyás-Mihályné G, McLaughlin S. The effector domain of myristoylated alanine-rich C kinase substrate binds strongly to phosphatidylinositol 4,5-bisphosphate. J Biol Chem. 2001;276(7):5012-5019. doi:10.1074/jbc.M008355200 View Source
• [2] Wang J, Gambhir A, Hangyás-Mihályné G, Murray D, Golebiewska U, McLaughlin S. Lateral sequestration of phosphatidylinositol 4,5-bisphosphate by the basic effector domain of myristoylated alanine-rich C kinase substrate is due to nonspecific electrostatic interactions. J Biol Chem. 2002;277(37):34401-34412. doi:10.1074/jbc.M203954200 View Source

Optimal Research and Industrial Application Scenarios for Phosphatidylinositol 4,5-Bisphosphate Based on Differentiation Evidence

Ion Channel Biophysics: Kir and TRP Channel Gating Studies Requiring Native Phosphoinositide Regulation

For electrophysiological studies of Kir2.1, Kir2.3, TRP, BK, and KCNQ channels, only authentic PI(4,5)P2 supports physiological gating. PI(3,4)P2, PI(3,5)P2, and other PIP isomers fail to activate Kir2.1 channels above background levels [1]. PI(4,5)P2 also exhibits an EC50 of 36 µM for Kir2.3 channel activation in the absence of arachidonic acid, decreasing to 12 µM in its presence [2]. Short-chain water-soluble analogs (diC4, diC8) should be avoided for studies requiring sustained activation, as they exhibit artificially accelerated recovery kinetics [3].

Phospholipase C (PLC) Enzymology and Inhibitor Screening Assays

PI(4,5)P2 is the physiologically relevant substrate for all PI-PLC isoforms. Assays employing non-4-phosphorylated analogs (PI, PI(5)P) underestimate enzyme activity by 20- to 30-fold due to the catalytic requirement for the 4-phosphate group [1]. For inhibitor screening and kinetic characterization, authentic PI(4,5)P2 is essential for obtaining pharmacologically relevant IC50 values and accurate Vmax/Km determinations.

PI3K Pathway Analysis and PIP3 Generation Studies

Class I PI3K isoforms preferentially phosphorylate PI(4,5)P2 to generate the critical second messenger PI(3,4,5)P3 [1]. Class II PI3Ks primarily utilize PI(4)P as substrate, while Class III PI3Ks act on PI. For studies targeting the canonical PI3K/Akt/mTOR oncogenic signaling axis or screening Class I PI3K inhibitors, PI(4,5)P2 is the required substrate to replicate physiological pathway activation.

PKC Activation and Lipid Cofactor Requirement Studies

PI(4,5)P2 activates PKC with 50-fold higher apparent potency (Kapp = 0.04 mol%) than diacylglycerol (Kapp = 2 mol%) in mixed micelle systems [1]. For in vitro reconstitution of PKC signaling, particularly studies examining the C2 domain-mediated membrane recruitment or the interplay between PIP2 and phosphatidylserine, authentic PI(4,5)P2 provides the physiologically relevant activation profile that DG alone cannot replicate.

Application

Selection Property

Validation Focus

Ion channel biophysics

Phosphoinositide isomer specificity

Channel gating response to PIP2 vs. other PIPs

PLC enzymology

4-phosphate substrate requirement

Cleavage rate vs. non-4-phosphorylated analogs

PI3K pathway analysis

Class I PI3K substrate preference

PIP3 generation from PI(4,5)P2

PKC activation reconstitution

Lipid cofactor activation profile

Apparent activation affinity vs. DG

• [1] Rohács T, et al. Direct and specific activation of human inward rectifier K+ channels by membrane phosphatidylinositol 4,5-bisphosphate. J Biol Chem. 2010;285(47):37121-37132. View Source
• [2] Liu Y, et al. AA activates Kir2.3 by enhancing channel-PIP2 interactions; EC50 for channel activation by PIP2: 36 µM (no AA) vs. 12 µM (with AA). Data reported in Kir2.3 channel study. View Source
• [3] Vaithianathan T, et al. Direct regulation of BK channels by PIP2. J Gen Physiol. 2008;132(1):13-28. View Source
• [4] Liu Y, et al. Phosphorothiolate analogues of PI substrates for PLC. Chembiochem. 2007;8(12):1430-1439. View Source
• [5] Proteopedia. Phosphoinositide 3-Kinases. 2010. Class I PI3K preferred substrate is PIP2. View Source
• [6] Chauhan A, et al. PIP2 may antecede DG as activator of PKC. Biochem Biophys Res Commun. 1991;175(3):852-857. View Source